N-[5-({[(4-acetamidophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide

• IUPAC Name: N-[5-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C23H22N6O4S2/c1-14(30)24-16-7-9-17(10-8-16)25-19(31)13-34-23-28-27-22(35-23)26-21(33)15-11-20(32)29(12-15)18-5-3-2-4-6-18/h2-10,15H,11-13H2,1H3,(H,24,30)(H,25,31)(H,26,27,33)
• InChI Key: MGCWSBPDMXDYNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3CC(=O)N(C3)C4=CC=CC=C4
• Molecular Formula: C23H22N6O4S2
• Molecular Weight: 510.6 g/mol
• CAS No.: 920482-32-2

Description

The compound is a complex organic molecule with several functional groups. It contains an acetamidophenyl group, a thiadiazol group, and a pyrrolidine carboxamide group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiadiazol and pyrrolidine rings suggests that the compound could have a rigid, cyclic structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the acetamidophenyl group could participate in reactions with electrophiles, while the thiadiazol group could potentially undergo reactions with nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. For example, if this compound is used as a drug, its mechanism of action could involve binding to a specific protein or enzyme to modulate its activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

The future research directions for this compound could involve further studies to understand its properties, potential applications, and mechanisms of action. It could also involve the development of new synthesis methods to produce the compound more efficiently.